Description
CXD101 is a novel histone deacetylase (HDAC) inhibitor with potential antineoplastic activity. Although the exact therapeutic mechanism of action for this compound is not known, oral administration of this agent should inhibit the catalytic activity of HDAC, which results in an accumulation of highly acetylated histones, followed by the induction of chromatin remodeling and an altered pattern of gene expression.
Scientific Research Applications
1. Cancer Therapy and Immune System Activation
CXD101 has shown promise in reactivating the immune system to target cancer cells. It increases tumor expression of MHC I & II and infiltrates tumors with CD8 lymphocytes while decreasing T Reg cells. This property has been explored in a Phase Ib/II trial assessing this compound in combination with nivolumab for metastatic, previously-treated, microsatellite-stable colorectal carcinoma. The trial demonstrated the potential of this compound to re-engage the immune system's recognition of tumors, especially in combination with immune checkpoint inhibitors (Saunders et al., 2019).
2. Pharmacodynamics and Efficacy in Hematological Cancers
This compound has been studied for its safety, tolerability, pharmacokinetics, and pharmacodynamics, specifically in relapsed or refractory Hodgkin and non-Hodgkin lymphoma patients. The Phase I study indicated a favorable safety profile and observed disease activity in various types of lymphoma, suggesting its potential as a treatment option for hematological cancers (Eyre et al., 2016).
3. Enhancing Anti-cancer Activity through Immune Modulation
Research has indicated that this compound can modulate immune-relevant gene expression, particularly in colorectal cancer (CRC) cell lines. This modulation links to changes in the tumor microenvironment, notably in CD4 and CD8 tumor-infiltrating T lymphocytes. These findings suggest that this compound's ability to alter gene expression related to the immune system can enhance its anti-cancer activity, especially when combined with immune checkpoint inhibitors (Blaszczak et al., 2021).
4. Assessment of this compound in Advanced Solid-Organ Cancer and Lymphoma
A Phase 2a cohort expansion study assessed the safety, tolerability, and preliminary efficacy of this compound in patients with advanced solid-organ cancer and lymphoma. The study provided insights into the tolerability of this compound and its efficacy in specific types of lymphoma, supporting further research into combination therapy approaches (Booth et al., 2021).
